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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904

An In-depth Technical Guide to 1-Hydroxy-2-
butanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydroxy-2-butanone, an alpha-hydroxy ketone, is a significant organic compound with
diverse applications, ranging from its role as a key intermediate in pharmaceutical synthesis to
its presence as a natural flavor component. This technical guide provides a comprehensive
overview of its synonyms, physicochemical properties, synthesis methodologies, and analytical
protocols. The information herein is intended to serve as a valuable resource for professionals
in research, development, and quality control.

Synonyms

1-Hydroxy-2-butanone is known by several other names in scientific literature and commercial
contexts. A comprehensive list of these synonyms is provided in Table 1.

Table 1: Synonyms for 1-Hydroxy-2-butanone
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Synonym CAS Number
2-Oxobutanol 5077-67-8
Propionyl carbinol 5077-67-8
Ethyl hydroxymethyl ketone 5077-67-8
1-Hydroxybutan-2-one 5077-67-8
2-Butanone, 1-hydroxy- 5077-67-8
2-Oxo-1-butanol 5077-67-8
FEMA No. 3173 5077-67-8

Physicochemical Properties

A summary of the key physicochemical properties of 1-Hydroxy-2-butanone is presented in
Table 2. This data is essential for its handling, storage, and application in various experimental
and industrial settings.

Table 2: Physicochemical Properties of 1-Hydroxy-2-butanone
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Property Value

Molecular Formula C4HB802

Molecular Weight 88.11 g/mol [1]

Appearance Colorless liquid[2]

Odor Caramellic, sweet, buttery[3]
Boiling Point 152-154 °C at 760 mmHg[3]
Density 1.017-1.022 g/cm3 at 20 °C[4]
Refractive Index 1.417-1.423 at 20 °C[4]
Solubility Soluble in water, diethyl ether, and ethanol[4]
Flash Point 60 °C (140 °F)[5]

Vapor Pressure 1.22 hPa at 20 °C (estimated)[3]

Synthesis of 1-Hydroxy-2-butanone

1-Hydroxy-2-butanone can be synthesized through both chemical and biological methods. A
prominent biocatalytic route involves the oxidation of 1,2-butanediol.

Experimental Protocol: Biocatalytic Synthesis from 1,2-
Butanediol

This protocol outlines the whole-cell biocatalysis for the production of 1-Hydroxy-2-butanone
from 1,2-butanediol using engineered E. coli.[3]

1. Materials and Reagents:
e Engineered E. coli expressing a suitable diol dehydrogenase
e Luria-Bertani (LB) medium

e 1,2-Butanediol
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* |Isopropyl B-D-1-thiogalactopyranoside (IPTG)
¢ Potassium phosphate buffer (50 mM, pH 8.0)
o Ethyl acetate

e n-Butanol (internal standard)

2. Procedure:

» Cultivation of Biocatalyst: Inoculate the engineered E. coli strain in LB medium containing the
appropriate antibiotic. Grow the culture at 37 °C with shaking until the optical density at 600
nm (OD600) reaches 0.6-0.8. Induce protein expression by adding IPTG to a final
concentration of 0.5 mM and continue cultivation at 25 °C for 12 hours.

o Cell Harvesting: Harvest the cells by centrifugation at 8,000 x g for 10 minutes at 4 °C. Wash
the cell pellet twice with 50 mM potassium phosphate buffer (pH 8.0).

» Biotransformation: Resuspend the wet cells to a concentration of 40 g/L in 50 mM potassium
phosphate buffer (pH 8.0) containing 800 mM 1,2-butanediol. The reaction is carried out in a
shaking incubator at 30 °C for 24 hours.

o Extraction and Analysis: After the reaction, centrifuge the mixture to remove the cells. To the
supernatant, add an equal volume of ethyl acetate and n-butanol as an internal standard.
Vortex vigorously for 5 minutes and centrifuge to separate the phases. The organic phase
containing 1-Hydroxy-2-butanone is collected for analysis.

Analytical Methods

Accurate and reliable analytical methods are crucial for the quantification and characterization
of 1-Hydroxy-2-butanone.

Gas Chromatography (GC)

Sample Preparation: The ethyl acetate extract obtained from the synthesis protocol can be
directly injected into the GC.

GC Conditions:
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e Column: HP-5 (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.
e Injector Temperature: 250 °C.
o Detector (FID) Temperature: 300 °C.

o Oven Temperature Program: Hold at 80 °C for 5 minutes, then ramp to 150 °C at a rate of 2
°C/min.[3]

o Carrier Gas: Nitrogen or Helium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

 Dissolve 10-20 mg of purified 1-Hydroxy-2-butanone in approximately 0.6 mL of a
deuterated solvent (e.g., CDCIs, D20).

« Filter the solution through a glass wool-plugged pipette into a clean 5 mm NMR tube to
remove any particulate matter.

Mass Spectrometry (MS)

Sample Preparation:
e For GC-MS analysis, the ethyl acetate extract can be used directly.

o For direct infusion, dissolve a small amount of the purified compound in a suitable volatile
solvent (e.g., methanol, acetonitrile).

Application in Drug Synthesis: Ethambutol

1-Hydroxy-2-butanone is a critical intermediate in the industrial synthesis of Ethambutol, a
first-line bacteriostatic agent against Mycobacterium tuberculosis. The synthesis involves the
reaction of 1-Hydroxy-2-butanone with ethylenediamine.
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Synthesis of Ethambutol from 1-Hydroxy-2-butanone.

Experimental Workflows

The following diagram illustrates a typical workflow for the biocatalytic production and analysis
of 1-Hydroxy-2-butanone.
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Workflow for 1-Hydroxy-2-butanone Production and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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